Cas no 405513-12-4 (3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)-)

• Product Name: 3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)-
• CAS No: 405513-12-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 326074
• PubChem ID: 45090273
• Update Time: 2025-09-17

3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)-
• 3-Piperidinecarboxylicacid,5-methyl-,methylester,(3S,5R)-(9CI)
• DTXSID601244023
• rac-methyl (3R,5S)-5-methylpiperidine-3-carboxylate
• EN300-4698464
• SCHEMBL5216043
• methyl cis-5-methylpiperidine-3-carboxylate
• 1155662-40-0
• (3S,5R)-Methyl 5-methylpiperidine-3-carboxylate
• methylcis-5-methylpiperidine-3-carboxylate
• 405513-12-4
• Methyl (3S,5R)-5-methyl-3-piperidinecarboxylate
• (3S,5R)-Methyl5-methylpiperidine-3-carboxylate

• Inchi： 1S/C8H15NO2/c1-6-3-7(5-9-4-6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： HJPYJRXRHXOATI-RQJHMYQMSA-N
• SMILES： O(C)C([C@@H]1CNC[C@H](C)C1)=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)-

3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)-: A Comprehensive Overview in Modern Chemical Biology

3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)-, with the CAS number 405513-12-4, is a meticulously crafted chiral compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to the piperidine class of heterocyclic organic compounds, characterized by a six-membered ring containing one nitrogen atom. The specific stereochemistry defined by the (3S,5R) configuration imparts unique structural and functional properties, making it a valuable scaffold for the development of novel bioactive molecules.

The< strong>methyl ester derivative of 3-piperidinecarboxylic acid with a 5-methyl substituent enhances the compound's solubility and reactivity, facilitating its integration into various synthetic pathways. This modification is particularly crucial in medicinal chemistry, where bioavailability and metabolic stability are paramount considerations. The chiral center at the 3-position and the secondary stereocenter at the 5-position contribute to the compound's complex three-dimensional structure, which is essential for its interaction with biological targets.

In recent years, there has been a surge in research focused on chiral piperidine derivatives due to their versatility in drug design. Piperidines are widely recognized for their role as privileged scaffolds in pharmaceuticals, contributing to the development of drugs targeting a myriad of diseases. The stereochemical purity of 3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)- ensures that it can be effectively utilized in enantioselective synthesis, where the desired enantiomer is selectively produced without significant contamination from its counterpart.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a critical role in various biological processes, and their inhibition is often a key strategy in treating conditions such as cancer, inflammation, and infectious diseases. The piperidine core provides a suitable framework for designing molecules that can tightly bind to the active sites of these enzymes. For instance, studies have shown that piperidine-based inhibitors can exhibit high affinity and selectivity for target proteases, making them promising candidates for further development.

The< strong>5-methyl substituent in 3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)- not only influences the electronic properties of the molecule but also affects its conformational flexibility. This flexibility is crucial for optimizing binding interactions with biological targets. Additionally, the methyl ester group at the carboxyl position can be readily modified through hydrolysis or transesterification reactions, allowing for further functionalization and tailoring of the molecule's properties.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using tools like molecular dynamics simulations and quantum mechanical calculations. These methods have been instrumental in understanding how< strong>3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)- interacts with biological targets at an atomic level. Such insights are invaluable for designing molecules with enhanced potency and reduced side effects. For example, computational studies have identified key residues on target proteases that are critical for binding affinity, guiding medicinal chemists in optimizing lead compounds.

The synthesis of< strong>3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)- involves multi-step organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to obtain the desired stereochemical configuration. These synthetic strategies highlight the importance of advanced methodologies in modern drug discovery.

In conclusion,< strong>3-Piperidinecarboxylicacid, 5-methyl-, methyl ester, (3S,5R)-, CAS number405513-12-4, represents a significant advancement in chiral chemistry with broad implications for pharmaceutical research. Its unique structural features and stereochemical purity make it an attractive building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, its importance in drug discovery is likely to grow even further.